Cas no 102728-64-3 (Acyclovir Acetate)

• Product Name: Acyclovir Acetate
• CAS No: 102728-64-3
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• MDL: MFCD00871663
• CID: 136460
• Update Time: 2025-06-15

Acyclovir Acetate Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,9-[[2-(acetyloxy)ethoxy]methyl]-2-amino-1,9-dihydro-
• Acyclovir Acetate
• 2-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy]ethyl acetate
• 9-(2'-ACETOXYETHOXYMETHYL)GUANINE
• 9-(2'-ACETOXYETHOXYMETHYL)-GUANINE
• Acyclovir Impurity A
• 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl acetate
• Aciclovir Related Compound A (USP)
• Aciclovir impurity A (PhEur)
• Acyclovir EP Impurity A
• Valaciclovir EP Impurity I
• Valacyclovir EP Impurity I
• Acyclovir Related CoMpound A
• USP Acyclovir Related Compound A

• MDL： MFCD00871663
• Inchi： 1S/C10H13N5O4/c1-6(16)19-3-2-18-5-15-4-12-7-8(15)13-10(11)14-9(7)17/h4H,2-3,5H2,1H3,(H3,11,13,14,17)
• InChI Key： DMHAXLGAKQREIL-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 267.09700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 242 ºC
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 125.12000
• LogP: -0.17980

Acyclovir Acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on Acyclovir Acetate

Comprehensive Overview of Acyclovir Acetate (CAS No. 102728-64-3): Properties, Applications, and Research Insights

Acyclovir Acetate (CAS No. 102728-64-3), a derivative of the well-known antiviral agent Acyclovir, has garnered significant attention in pharmaceutical research due to its enhanced bioavailability and therapeutic potential. This compound is chemically designated as 2-[(2-amino-6-oxo-6,9-dihydro-3H-purin-9-yl)methoxy]ethyl acetate, and it serves as a prodrug of Acyclovir, improving solubility and absorption in clinical formulations. Researchers and healthcare professionals frequently search for terms like "Acyclovir Acetate uses", "CAS 102728-64-3 solubility", and "Acyclovir vs. Acyclovir Acetate", reflecting the growing interest in its pharmacokinetic advantages.

The synthesis of Acyclovir Acetate involves esterification of Acyclovir, which modifies its physicochemical properties without compromising its antiviral efficacy. This modification addresses one of the key limitations of Acyclovir—its poor water solubility—making Acyclovir Acetate a preferred candidate for oral and topical formulations. Recent studies highlight its role in treating herpes simplex virus (HSV) infections, with searches like "Acyclovir Acetate for HSV-1" and "antiviral prodrug mechanism" trending in academic databases. The compound's mechanism involves selective phosphorylation by viral thymidine kinase, inhibiting viral DNA replication.

From an industrial perspective, Acyclovir Acetate (CAS No. 102728-64-3) is pivotal in drug development pipelines, particularly for formulations targeting immunocompromised patients. Analytical techniques such as HPLC and NMR are employed to ensure purity, with queries like "Acyclovir Acetate HPLC method" frequently appearing in scientific forums. Its stability under varying pH conditions and compatibility with excipients further underscore its versatility. Notably, the demand for "Acyclovir Acetate suppliers" and "GMP synthesis protocols" has surged, reflecting its commercial viability.

Emerging trends also link Acyclovir Acetate to broader antiviral research, including investigations into its potential against Epstein-Barr virus (EBV) and cytomegalovirus (CMV). Public health discussions often revolve around "antiviral resistance management" and "prodrug optimization strategies", where this compound serves as a case study. Environmental considerations, such as "green synthesis of Acyclovir Acetate", are also gaining traction, aligning with sustainable pharmaceutical practices. These topics resonate with both academic and industry stakeholders, driving innovation in antiviral therapeutics.

In conclusion, Acyclovir Acetate (CAS No. 102728-64-3) represents a critical advancement in antiviral therapy, bridging gaps in drug delivery and efficacy. Its multifaceted applications, coupled with ongoing research into novel formulations, position it as a cornerstone in infectious disease management. For professionals seeking detailed data, keywords like "Acyclovir Acetate MSDS" and "clinical pharmacokinetics" provide access to specialized resources, ensuring informed decision-making in both research and clinical settings.